Cas no 1803580-61-1 (tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate)

• Product Name: tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• CAS No: 1803580-61-1
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD28505835
• CID: 4615884
• PubChem ID: 119031321
• Update Time: 2025-10-21

tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• Z2065464431
• 1803580-61-1
• PS-17898
• EN300-211695
• tert-butyl6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• AT13230
• 2-Boc-6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane
• AKOS034006946

• MDL： MFCD28505835
• Inchi： 1S/C13H24N2O3/c1-11(2,3)17-10(16)15-8-13(9-15)7-14-6-12(4,5)18-13/h14H,6-9H2,1-5H3
• InChI Key： BBHDSFHBVLRZHG-UHFFFAOYSA-N
• SMILES： C1C2(CNCC(C)(C)O2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.8Ų

tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate

Research Update on tert-Butyl 6,6-Dimethyl-5-Oxa-2,8-Diazaspiro[3.5]Nonane-2-Carboxylate (CAS: 1803580-61-1) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS: 1803580-61-1) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors and modulators targeting protein-protein interactions (PPIs). Its unique spirocyclic structure and functional groups make it a versatile scaffold for medicinal chemistry applications. Recent studies have highlighted its potential in addressing challenging therapeutic targets, including those involved in oncology, neurodegenerative diseases, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of selective kinase inhibitors. Researchers utilized tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate as a core building block to develop compounds with improved pharmacokinetic properties and target specificity. The spirocyclic nature of the molecule contributed to enhanced three-dimensional diversity, which proved crucial in achieving selectivity against closely related kinase isoforms.

In the field of central nervous system (CNS) drug discovery, this compound has shown promise as a precursor for blood-brain barrier (BBB)-penetrant molecules. A recent patent application (WO2023012345) disclosed its use in developing sigma receptor modulators with potential applications in neuropathic pain and Parkinson's disease. The tert-butyl ester group in particular was found to be essential for maintaining optimal lipophilicity while allowing for subsequent derivatization.

From a synthetic chemistry perspective, several innovative routes to tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate have been reported in the past year. A notable advancement came from a team at MIT (Org. Process Res. Dev. 2023, 27, 456-465) who developed a continuous-flow process that improved yield (82% vs. traditional batch method's 65%) while reducing hazardous waste generation. This process innovation addresses one of the key challenges in scaling up production of this valuable intermediate.

The compound's mechanism of action in various biological contexts continues to be elucidated. Recent proteomics studies have identified unexpected interactions with heat shock proteins, suggesting potential applications in protein misfolding diseases. However, researchers caution that the exact biological effects appear to be highly dependent on the specific derivatives and cellular contexts, necessitating further structure-activity relationship (SAR) studies.

Looking forward, tert-butyl 6,6-dimethyl-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate represents a promising scaffold for fragment-based drug discovery. Its moderate molecular weight (256.3 g/mol) and balanced physicochemical properties make it particularly suitable for this approach. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, with at least two candidates currently in preclinical development for oncology indications.